5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H17BrFNO4S
• Molecular Weight: 466.3 g/mol
• IUPAC Name: (5Z)-5-[(2-bromo-5-ethoxy-4-methoxyphenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H17BrFNO4S/c1-3-27-17-8-13(15(21)10-16(17)26-2)9-18-19(24)23(20(25)28-18)11-12-4-6-14(22)7-5-12/h4-10H,3,11H2,1-2H3/b18-9-
• InChI Key: WHUDUHUCHLCRAA-NVMNQCDNSA-N
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OC
• SMILES: CCOC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OC

Description

5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as BEMT, is a chemical compound with potential therapeutic applications in various fields.

Mechanism of Action

The mechanism of action of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is not well understood. However, it is believed that 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione exerts its therapeutic effects by modulating various signaling pathways involved in cell growth, metabolism, and inflammation. 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of various enzymes, including tyrosine kinases, proteases, and cyclooxygenases.
Biochemical and Physiological Effects:
5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can inhibit the growth of cancer cells, reduce the production of pro-inflammatory cytokines, and improve glucose uptake and insulin sensitivity. In vivo studies have shown that 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can reduce tumor growth, improve glucose tolerance, and reduce inflammation.

Advantages and Limitations for Lab Experiments

5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high potency and low toxicity. However, 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione also has some limitations. It is not very soluble in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione research. One direction is to further investigate the mechanism of action of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. Another direction is to explore the potential therapeutic applications of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in other fields, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing more effective formulations of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione that can improve its solubility and half-life. Finally, clinical trials could be conducted to evaluate the safety and efficacy of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in humans.

Synthesis Methods

5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can be synthesized through a multi-step process that involves the reaction of 2-bromo-5-ethoxy-4-methoxybenzaldehyde with 4-fluorobenzylamine and thiosemicarbazide. The final product is obtained through cyclization and dehydration reactions. The synthesis process has been optimized to yield a high purity and high yield of 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied extensively for its potential therapeutic applications in various fields, including cancer, diabetes, and inflammation. In cancer research, 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In diabetes research, 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to improve glucose uptake and insulin sensitivity. In inflammation research, 5-(2-Bromo-5-ethoxy-4-methoxybenzylidene)-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.